Imidazo[1,5-a]pyridine-5-carboxylic acid

• IUPAC Name: imidazo[1,5-a]pyridine-5-carboxylic acid
• InChI: InChI=1S/C8H6N2O2/c11-8(12)7-3-1-2-6-4-9-5-10(6)7/h1-5H,(H,11,12)
• InChI Key: AWWQOKTUOLEQGD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CN=CN2C(=C1)C(=O)O
• Molecular Formula: C8H6N2O2
• DSSTOX Substance ID: DTXSID30680915
• Molecular Weight: 162.15 g/mol
• CAS RN: 885276-19-7

Description

Imidazo[1,5-a]pyridine-5-carboxylic acid is a chemical compound with the molecular formula C8H6N2O2. It is a significant structural component of a large number of agrochemicals and pharmaceuticals. The compound is a yellow solid and is stored at temperatures between 0-8°C.

Synthesis Analysis

The synthesis of Imidazo[1,5-a]pyridine-5-carboxylic acid has been a subject of intense research for numerous decades. A large number of transformations are now available to conveniently access imidazo[1,5-a]pyridine from readily available starting materials. This includes methods involving cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions.

Molecular Structure Analysis

The molecular structure of Imidazo[1,5-a]pyridine-5-carboxylic acid is represented by the linear formula C8H6N2O2. The InChI code for the compound is 1S/C8H6N2O2/c11-8(12)7-3-1-2-6-4-9-5-10(6)7/h1-5H, (H,11,12).

Chemical Reactions Analysis

Imidazo[1,5-a]pyridine-5-carboxylic acid can undergo a variety of chemical reactions. For instance, it has been found that the imidazo[1,5-a]pyrimidine core can convert into 3H-imidazo[4,5-b]pyridine under acidic conditions. This process, which involves the cleavage of a C–N bond and the formation of a C–C bond, can be considered as a new version of Dimroth rearrangement.

Physical And Chemical Properties Analysis

Imidazo[1,5-a]pyridine-5-carboxylic acid is a yellow solid. It has a molecular weight of 162.15. The compound should be stored at temperatures between 0-8°C.

Scientific Research Applications

Agrochemicals and Pharmaceuticals

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Materials Science

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Optoelectronic Devices

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Sensors

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Anti-Cancer Drugs

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Confocal Microscopy and Imaging

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Mechanism of Action

Target of Action

Imidazo[1,5-a]pyridine-5-carboxylic acid is a significant structural component of a large number of agrochemicals and pharmaceuticals . It has been found to bind to enzymes such as COX-1 and COX-2 . These enzymes play a crucial role in the inflammatory response, making them a key target for anti-inflammatory drugs .

Mode of Action

The compound interacts with its targets, primarily the COX-1 and COX-2 enzymes, by inhibiting their activity . This inhibition results in a decrease in the production of prostaglandins, which are key mediators of inflammation .

Biochemical Pathways

The primary biochemical pathway affected by Imidazo[1,5-a]pyridine-5-carboxylic acid is the arachidonic acid pathway . By inhibiting COX-1 and COX-2, the compound reduces the conversion of arachidonic acid to prostaglandins, thereby reducing inflammation .

Pharmacokinetics

While specific ADME (Absorption, Distribution, Metabolism, and Excretion) properties for Imidazo[1,5-a]pyridine-5-carboxylic acid are not readily available, the compound’s molecular weight (162.15 Da ) suggests it may have good bioavailability, as compounds with a molecular weight below 500 Da are generally well-absorbed .

Result of Action

The primary result of the action of Imidazo[1,5-a]pyridine-5-carboxylic acid is the reduction of inflammation . By inhibiting the activity of COX-1 and COX-2 enzymes, the compound reduces the production of prostaglandins, thereby alleviating inflammation .

Action Environment

The efficacy and stability of Imidazo[1,5-a]pyridine-5-carboxylic acid can be influenced by various environmental factors. For instance, the compound’s stability may be affected by temperature, as it is recommended to be stored at 0-8°C . Additionally, the compound’s efficacy can be influenced by the physiological environment, including pH and the presence of other molecules.

Safety and Hazards

The safety information for Imidazo[1,5-a]pyridine-5-carboxylic acid indicates that it is classified under the GHS07 category. The hazard statements include H302, H315, and H319. Precautionary measures include P264, P270, P280, P301+P312, P302+P352, P305+P351+P338, P321, P330, P332+P313, P337+P313, P362, and P501.

Future Directions

The future directions for research on Imidazo[1,5-a]pyridine-5-carboxylic acid could involve further exploration of its synthesis methods, as well as its potential applications in pharmaceuticals and agrochemicals. Additionally, more studies could be conducted to understand its mechanism of action and potential therapeutic benefits.